![molecular formula C14H23NO4 B2381606 2-((tert-Butoxycarbonyl)amino)-2-(spiro[3.3]heptan-2-yl)acetic acid CAS No. 2171731-99-8](/img/structure/B2381606.png)
2-((tert-Butoxycarbonyl)amino)-2-(spiro[3.3]heptan-2-yl)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((tert-Butoxycarbonyl)amino)-2-(spiro[3.3]heptan-2-yl)acetic acid, commonly known as Boc-2-(spiro[3.3]heptan-2-yl)acetic acid, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. 3]heptan-2-yl)acetic acid.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Aldehyde Building Blocks : A study by Groth and Meldal (2001) demonstrated the synthesis of 3'-tert-butoxycarbonyl-perhydro-1',3'-oxazine-2'-yl acetic acid, showing its potential as a building block in combinatorial solid-phase synthesis of peptide isosteres (Groth & Meldal, 2001).
Synthesis of Amino Acid Derivatives : The synthesis of 2-(2-amino-4-thiazolyl)-(Z)-2-[(1-tert-butoxycarbonyl-1-methyl-ethoxy)-imino] acetic acid benzothiazolyl thioester was studied by Wang Yu-huan (2009), highlighting its potential in pharmaceutical chemistry (Wang Yu-huan, 2009).
Analytical and Characterization Techniques
- Determination of Tert‐Butyloxycarbonyl Group : A method for the quantitative cleavage of the tert-butyloxycarbonyl group from N-blocked amino acids and peptides was developed by Ehrlich-Rogozinski (1974), which is significant for analytical chemistry (Ehrlich-Rogozinski, 1974).
Polymer and Peptide Synthesis
Polymer Synthesis from Amino Acids : Gao, Sanda, and Masuda (2003) researched the synthesis and polymerization of amino acid-derived acetylene monomers, showcasing the application in polymer science (Gao, Sanda, & Masuda, 2003).
Spirocyclic Scaffold in Medicinal Chemistry : Chernykh et al. (2016) synthesized new amino group-containing building blocks based on the spiro[3.3]heptane motif, indicating its utility in developing novel medicinal compounds (Chernykh et al., 2016).
Stereoselective and Peptide Synthesis
Peptide Synthesis with Aminomalonate and Amino(cyano)acetate : Matt and Seebach (1998) reported on the synthesis of peptides containing aminomalonate and amino(cyano)acetate residues, relevant for the development of novel peptides (Matt & Seebach, 1998).
Synthesis of Conformationally Restricted Glutamic Acid Analogs : Radchenko, Grygorenko, and Komarov (2008) designed a library of glutamic acid analogs based on the spiro[3.3]heptane skeleton, significant for probing glutamate receptors (Radchenko, Grygorenko, & Komarov, 2008).
properties
IUPAC Name |
2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-spiro[3.3]heptan-2-ylacetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23NO4/c1-13(2,3)19-12(18)15-10(11(16)17)9-7-14(8-9)5-4-6-14/h9-10H,4-8H2,1-3H3,(H,15,18)(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FICMJTKJQCTTIZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(C1CC2(C1)CCC2)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((tert-Butoxycarbonyl)amino)-2-(spiro[3.3]heptan-2-yl)acetic acid | |
CAS RN |
2171731-99-8 |
Source
|
Record name | 2-{[(tert-butoxy)carbonyl]amino}-2-{spiro[3.3]heptan-2-yl}acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.